Cas no 141977-92-6 (N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide)

N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide structure
141977-92-6 structure
Product Name:N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide
CAS No:141977-92-6
MF:C22H18N2O
MW:326.391
MDL:MFCD25372921
CID:2449856
PubChem ID:297165
Update Time:2024-11-04

N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide Chemical and Physical Properties

Names and Identifiers

    • N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide
    • (S)-N-Acetyl-1,1'-binaphthyldiamine
    • (R)-N'-Acetyl-1,1'-binaphthyldiamine
    • 35216-74-1
    • N-(2'-Amino-[1,1'-binaphthalen]-2-yl)acetamide
    • N-[1-(2-aminonaphthalen-1-yl)naphthalen-2-yl]acetamide
    • N-[(1S)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide
    • SCHEMBL4125050
    • BKDWJPPCPHBKAW-UHFFFAOYSA-N
    • 141977-92-6
    • NSC-167947
    • CS-0086896
    • (S)-N-(2'-AMINO-[1,1'-BINAPHTHALEN]-2-YL)ACETAMIDE
    • Acetamide, N-(2'-amino[1,1'-binaphthalen]-2-yl)-
    • N-[(1R)-2/'-aMino[1,1/'-binaphthalen]-2-yl]-AcetaMide
    • NSC167947
    • G90068
    • 115510-90-2
    • MDL: MFCD25372921
    • Inchi: InChI=1S/C22H18N2O/c1-14(25)24-20-13-11-16-7-3-5-9-18(16)22(20)21-17-8-4-2-6-15(17)10-12-19(21)23/h2-13H,23H2,1H3,(H,24,25)
    • InChI Key: BKDWJPPCPHBKAW-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)N

Computed Properties

  • Exact Mass: 326.141913202g/mol
  • Monoisotopic Mass: 326.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 55.1Ų

N-[(1R)-2'-aMino[1,1'-binaphthalen]-2-yl]-AcetaMide Pricemore >>

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